Diosphenol
Overview
Description
Diosphenol is a cyclic monoterpene ketone that is cyclohex-2-en-1-one substituted by a hydroxy group at position 2, a methyl group at position 3 and an isopropyl group at position 6. It has a role as a plant metabolite. It is a cyclic monoterpene ketone and an enol.
Scientific Research Applications
Synthesis and Preparation
Diosphenol, a chemical compound, has seen advancements in its synthesis and preparation methods. Notably, the ring opening of α,β-epoxyketone catalyzed by silica gel supported acids has been a significant method for preparing diosphenols. This approach addresses previous issues like poor yields and tedious workup operations, achieving unprecedented high yields within minutes (Zhu et al., 2007). Additionally, alternative synthesis methods have been developed, such as the oxidation of 2-isopropylcyclohexanone with copper(II) chloride, which produced diosphenol and isodiosphenol (Ohashi et al., 1976).
Biological Activities
Diosphenol compounds demonstrate a range of biological activities. A study on Euphorbia milii Des Moul revealed significant antioxidant potential and enzyme inhibition effects, highlighting diosphenol's role in natural bioactive compounds for potential industrial applications (Saleem et al., 2019). Another study on the binding of diosmin, a glycosylated polyphenolic compound, to human serum albumin, suggested that diosphenol compounds might protect proteins against degradation due to oxidative injuries (Barreca et al., 2013).
Pharmacokinetic Interactions
Research has shown that diosmin, a variant of diosphenol, can inhibit cytochrome P450 enzymes, impacting drug therapy. This suggests a potential interaction with other drugs, leading to altered pharmacokinetics and effects on drug therapies (Poór et al., 2018).
Polyphenols and Health
Diosphenol, being a polyphenolic compound, contributes to the beneficial health effects associated with polyphenols. Studies have emphasized their role in disease prevention, antioxidative, anti-inflammatory, and antimicrobial properties, with implications for the medical and food industries (Rajha et al., 2021).
properties
CAS RN |
490-03-9 |
|---|---|
Product Name |
Diosphenol |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.23 g/mol |
IUPAC Name |
2-hydroxy-3-methyl-6-propan-2-ylcyclohex-2-en-1-one |
InChI |
InChI=1S/C10H16O2/c1-6(2)8-5-4-7(3)9(11)10(8)12/h6,8,11H,4-5H2,1-3H3 |
InChI Key |
QSIMLPCPCXVYDD-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)C(CC1)C(C)C)O |
Canonical SMILES |
CC1=C(C(=O)C(CC1)C(C)C)O |
melting_point |
83.0 °C 83 °C |
Other CAS RN |
490-03-9 |
physical_description |
Colourless to pale yellow crystals; Minty tea aroma |
solubility |
Slightly soluble in water Soluble (in ethanol) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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